![molecular formula C20H17ClN4OS B2804870 (2E)-N-(5-chloro-2-methoxyanilino)-4-(3,4-dimethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide CAS No. 477287-56-2](/img/structure/B2804870.png)
(2E)-N-(5-chloro-2-methoxyanilino)-4-(3,4-dimethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide
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Description
(2E)-N-(5-chloro-2-methoxyanilino)-4-(3,4-dimethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide is a useful research compound. Its molecular formula is C20H17ClN4OS and its molecular weight is 396.89. The purity is usually 95%.
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Scientific Research Applications
1. Thiazole Derivatives and Synthesis
Thiazole derivatives, including compounds similar to the one , have been synthesized and studied for various applications. For instance, the synthesis and reaction of 3-chloro-1,2-benzisothiazole with nucleophiles demonstrate the diverse product range and potential utility in chemical synthesis (Carrington, Clarke, & Scrowston, 1971). Similarly, research on the synthesis of new thiazole derivatives from 2-bromo-1-(3,4-dimethylphenyl)ethanone, similar in structure to the target compound, highlights the potential for producing fungicidal agents (Bashandy, Abdelall, & El-Morsy, 2008).
2. Antiviral and Cytotoxicity Research
Research into thiazole derivatives also extends to antiviral applications. For example, certain thiazole C-nucleosides have been synthesized and evaluated for antiviral activity against various viruses, indicating the potential for therapeutic applications (Srivastava et al., 1977). Additionally, the synthesis of 3,4-disubstituted-6,7-dihydro-imidazo[2,1-b][1,3]thiazoles and their evaluation for cytotoxicity against cancer and noncancer cells demonstrate the compound's potential in cancer research (Meriç, Incesu, & Hatipoğlu, 2008).
3. Chemical Synthesis and Reactions
The synthesis of various heterocyclic compounds involving thiazole rings, such as the reaction of 3-substituted 5-Arylmethylene-1,3-Thiazolidin-2,4-diones with azide and cyanide ions, provides insights into the diverse chemical reactions and potential applications of thiazole derivatives (Youssef, 2007). The formation of ketenimine catalyzed by high-valent cobalt carbene in a bulky alkoxide ligand environment is another example of the chemical versatility of such compounds (Grass, Dewey, Lord, & Groysman, 2019).
properties
IUPAC Name |
(2E)-N-(5-chloro-2-methoxyanilino)-4-(3,4-dimethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H17ClN4OS/c1-12-4-5-14(8-13(12)2)18-11-27-20(23-18)17(10-22)25-24-16-9-15(21)6-7-19(16)26-3/h4-9,11,24H,1-3H3/b25-17+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEIXGBNATXJIX-KOEQRZSOSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC(=N2)C(=NNC3=C(C=CC(=C3)Cl)OC)C#N)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=N/NC3=C(C=CC(=C3)Cl)OC)/C#N)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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